Cas no 2228467-05-6 (7-oxabicyclo2.2.1heptane-2-thiol)

• Product Name: 7-oxabicyclo2.2.1heptane-2-thiol
• CAS No: 2228467-05-6
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 5974464
• PubChem ID: 165950033
• Update Time: 2025-06-15

7-oxabicyclo2.2.1heptane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-thiol
• 7-oxabicyclo2.2.1heptane-2-thiol
• 2228467-05-6
• EN300-1754118

• Inchi： 1S/C6H10OS/c8-6-3-4-1-2-5(6)7-4/h4-6,8H,1-3H2
• InChI Key： ZEZNMBDDHBJRER-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2S

Computed Properties

• Exact Mass: 130.04523611g/mol
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 199.8±23.0 °C(Predicted)
• pka: 10.17±0.20(Predicted)

Additional information on 7-oxabicyclo2.2.1heptane-2-thiol

Recent Advances in the Study of 7-Oxabicyclo[2.2.1]heptane-2-thiol (CAS: 2228467-05-6): A Comprehensive Research Brief

The compound 7-oxabicyclo[2.2.1]heptane-2-thiol (CAS: 2228467-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the versatility of 7-oxabicyclo[2.2.1]heptane-2-thiol as a building block in medicinal chemistry. Its bicyclic framework, combined with the reactive thiol group, makes it an attractive candidate for the development of novel enzyme inhibitors and targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating cysteine proteases, suggesting potential applications in inflammatory and neurodegenerative diseases.

The synthesis of 7-oxabicyclo[2.2.1]heptane-2-thiol has been optimized in recent work, with researchers at MIT reporting a high-yield, stereoselective route using catalytic asymmetric methods. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the compound, which is critical for its biological activity. The new synthetic protocol, published in Organic Letters, achieves >95% enantiomeric excess and scales efficiently to gram quantities.

In pharmacological studies, the compound has shown promising results as a scaffold for developing antiviral agents. Molecular docking simulations reveal that derivatives of 7-oxabicyclo[2.2.1]heptane-2-thiol can effectively bind to the active site of SARS-CoV-2 main protease, with binding energies comparable to known inhibitors. These computational findings, coupled with in vitro antiviral assays, position this compound as a potential lead for future coronavirus therapeutics.

The metabolic stability and pharmacokinetic properties of 7-oxabicyclo[2.2.1]heptane-2-thiol derivatives have been investigated in preclinical models. A recent ADME study demonstrated favorable oral bioavailability (∼65%) and half-life (t_1/2 = 4.2 h) for selected analogs, with minimal cytochrome P450 inhibition. These findings, reported in Drug Metabolism and Disposition, support further development of this chemical series.

Looking forward, researchers are exploring the application of 7-oxabicyclo[2.2.1]heptane-2-thiol in targeted drug delivery systems. Its thiol group allows for facile conjugation to nanoparticles and antibodies, enabling precise delivery of therapeutic payloads. Early-stage research in this area shows particular promise for oncology applications, where the compound's stability under physiological conditions is advantageous.

In conclusion, 7-oxabicyclo[2.2.1]heptane-2-thiol (CAS: 2228467-05-6) represents a versatile and pharmacologically relevant scaffold with multiple potential therapeutic applications. Recent advances in its synthesis and biological evaluation have positioned it as an important compound in medicinal chemistry research, warranting continued investigation and development.